(4-Ethylphenyl)(4-nitrophenyl)methanone

• Molecular Formula: C15H13NO3
• Molecular Weight: 255.27 g/mol
• IUPAC Name: (4-ethylphenyl)-(4-nitrophenyl)methanone
• InChI: InChI=1S/C15H13NO3/c1-2-11-3-5-12(6-4-11)15(17)13-7-9-14(10-8-13)16(18)19/h3-10H,2H2,1H3
• InChI Key: QGCGDHKBZFQRIF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

(4-Ethylphenyl)(4-nitrophenyl)methanone is a substituted benzophenone derivative characterized by two aromatic rings connected via a carbonyl group. The structural features include:

• 4-Ethylphenyl group: An electron-donating alkyl substituent at the para position of one benzene ring.
• 4-Nitrophenyl group: An electron-withdrawing nitro (-NO₂) group at the para position of the second benzene ring.

Molecular Formula: C₁₅H₁₃NO₃ Molecular Weight: 255.27 g/mol Key Properties:

• The nitro group enhances electrophilic substitution reactivity on its attached ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4-Ethylphenyl)(4-nitrophenyl)methanone typically involves the Friedel-Crafts acylation reaction. This process includes the reaction of 4-ethylbenzoyl chloride with 4-nitrobenzene in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the acyl chloride.

Industrial Production Methods: In an industrial setting, the synthesis may be scaled up by optimizing reaction conditions such as temperature, solvent choice, and catalyst concentration. Continuous flow reactors can be employed to enhance the efficiency and yield of the reaction, ensuring consistent production of the compound.

Types of Reactions:

Reduction: The nitro group in (4-Ethylphenyl)(4-nitrophenyl)methanone can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a palladium catalyst or sodium borohydride.

Oxidation: The ethyl group can undergo oxidation to form a carboxylic acid group using strong oxidizing agents such as potassium permanganate.

Substitution: The aromatic rings can participate in electrophilic aromatic substitution reactions, allowing for further functionalization of the compound.

Common Reagents and Conditions:

Reduction: Hydrogen gas with palladium on carbon (Pd/C) or sodium borohydride.

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Substitution: Halogens (e.g., bromine) in the presence of a Lewis acid catalyst.

Major Products:

• Reduction of the nitro group yields (4-ethylphenyl)(4-aminophenyl)methanone.
• Oxidation of the ethyl group results in (4-carboxyphenyl)(4-nitrophenyl)methanone.
• Substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

(4-Ethylphenyl)(4-nitrophenyl)methanone has several applications in scientific research:

Chemistry: It serves as a precursor for the synthesis of more complex organic molecules and can be used in studies involving aromatic substitution reactions.

Biology: The compound’s derivatives may exhibit biological activity, making it a candidate for drug development and pharmacological studies.

Industry: Used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of (4-Ethylphenyl)(4-nitrophenyl)methanone depends on its specific application. In reduction reactions, the nitro group undergoes a series of electron transfers, leading to the formation of an amine group. In oxidation reactions, the ethyl group is converted to a carboxylic acid through the addition of oxygen atoms. The compound’s reactivity is influenced by the electron-withdrawing nature of the nitro group and the electron-donating effect of the ethyl group, which modulate the electron density on the aromatic rings.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variation on the Aromatic Rings

Table 1: Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (R1, R2)	Melting Point (°C)	Key References
(4-Ethylphenyl)(4-nitrophenyl)methanone	C₁₅H₁₃NO₃	255.27	R1=4-Ethyl, R2=4-Nitro	Not reported
(4-Hydroxyphenyl)(4-nitrophenyl)methanone	C₁₃H₉NO₄	243.22	R1=4-Hydroxy, R2=4-Nitro	194–197
(4-Bromophenyl)(4-ethylphenyl)methanone	C₁₅H₁₃BrO	289.17	R1=4-Bromo, R2=4-Ethyl	Not reported
(4-tert-Butylphenyl)(4-nitrophenyl)methanone	C₁₇H₁₇NO₃	285.33	R1=4-tert-Butyl, R2=4-Nitro	Not reported
(6-Chloro-3-pyridinyl)(4-ethylphenyl)methanone	C₁₄H₁₂ClNO	245.70	R1=6-Chloro-pyridinyl, R2=4-Ethyl	Not reported

Key Observations :

• Electron-Withdrawing vs. Electron-Donating Groups: The nitro group (as in the target compound) increases electrophilicity and may enhance reactivity in nucleophilic aromatic substitution compared to bromo or tert-butyl substituents . Hydroxyl groups () introduce hydrogen-bonding capability, improving solubility in polar solvents like ethanol or water .

Table 2: Bioactivity Comparisons

Compound Type	Biological Activity	Mechanism/Application	References
(4-Ethylphenyl)(4-nitrophenyl)methanone	Potential tubulin inhibition (inferred)	Anticancer research (analogous to )
(4-Fluorophenyl)[pyrazolyl]methanone derivatives	Antimicrobial, nonlinear optical (NLO) properties	DFT-calculated HOMO-LUMO energies guide bioactivity
Cyclohexyl(4-nitrophenyl)piperazinyl methanone	Anti-cholinesterase activity	Neuroprotective applications

Key Insights :

• The ethyl group in the target compound may enhance hydrophobic interactions in biological targets, as seen in tubulin inhibitors () .
• Fluorine substitution () improves metabolic stability and bioavailability, critical for drug design .